![molecular formula C15H14N2S B022972 (4H-Benzo[d][1,3]thiazin-2-yl)-p-tolyl-amine CAS No. 109768-67-4](/img/structure/B22972.png)
(4H-Benzo[d][1,3]thiazin-2-yl)-p-tolyl-amine
Overview
Description
“(4H-Benzo[d][1,3]thiazin-2-yl)-p-tolyl-amine” is a compound that has been mentioned in the context of various chemical reactions and studies . It is a part of the benzo[d][1,3]thiazin-2-yl class of compounds, which have been used in the synthesis of valuable organophosphorus compounds .
Synthesis Analysis
The synthesis of benzo[d][1,3]thiazin-2-yl compounds has been achieved through copper(II)-catalyzed tandem cyclization of o-alkynylphenyl isothiocyanates with phosphites . This method provides a simple and direct pathway to organophosphorus heterocycles in good yields under mild conditions .Chemical Reactions Analysis
The chemical reactions involving benzo[d][1,3]thiazin-2-yl compounds have been studied extensively. For instance, copper(II)-catalyzed tandem cyclization has been used for the synthesis of these compounds . This reaction involves C-P and C-S bond formation .Scientific Research Applications
Synthesis of Azo Compounds
Azo compounds are characterized by their vivid colors and are used in dyeing fabrics and in creating color pigments for various industries. The compound N-(4-methylphenyl)-4H-3,1-benzothiazin-2-amine can be utilized in the synthesis of new azo compounds. By reacting with different aromatic amines, it can produce a variety of azo derivatives that have potential applications in dye synthesis and pigmentation processes .
Future Directions
The future directions for the study of “(4H-Benzo[d][1,3]thiazin-2-yl)-p-tolyl-amine” and related compounds could involve further exploration of their synthesis, characterization, and potential applications. For instance, the development of more efficient synthesis methods and the investigation of their biological activity could be areas of future research .
Mechanism of Action
Target of Action
The primary targets of (4H-Benzo[d][1,3]thiazin-2-yl)-p-tolyl-amine, also known as N-(4-methylphenyl)-4H-3,1-benzothiazin-2-amine, are currently unknown. This compound belongs to the class of benzothiazinones , which have been studied for their antitubercular properties . .
Mode of Action
It’s worth noting that benzothiazinones, the class of compounds it belongs to, have been found to exhibit antitubercular activity . They are believed to interfere with the functioning of the bacteria causing tuberculosis, but the exact mechanism remains to be elucidated .
Result of Action
Benzothiazinones, the class of compounds it belongs to, have been found to exhibit antitubercular activity . This suggests that they may have an effect on the growth and proliferation of tuberculosis-causing bacteria.
properties
IUPAC Name |
N-(4-methylphenyl)-4H-3,1-benzothiazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2S/c1-11-6-8-13(9-7-11)16-15-17-14-5-3-2-4-12(14)10-18-15/h2-9H,10H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAIDGCCWBIIWOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC2=NC3=CC=CC=C3CS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10388200 |
Source
|
| Record name | (4H-Benzo[d][1,3]thiazin-2-yl)-p-tolyl-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10388200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4H-Benzo[d][1,3]thiazin-2-yl)-p-tolyl-amine | |
CAS RN |
109768-67-4 |
Source
|
| Record name | (4H-Benzo[d][1,3]thiazin-2-yl)-p-tolyl-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10388200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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